Cas no 206768-21-0 (5-Ethynylthiophene-2-carbaldehyde)

• Product Name: 5-Ethynylthiophene-2-carbaldehyde
• CAS No: 206768-21-0
• MF: C₇H₄OS
• MW: 136.171060562134
• MDL: MFCD16619667
• CID: 241727
• PubChem ID: 15394248
• Update Time: 2025-09-21

5-Ethynylthiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Ethynylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde,5-ethynyl-
• 5-ethynyl-2-Thiophenecarboxaldehyde
• 2-Thiophenecarboxaldehyde,5-ethynyl
• 206768-21-0
• SCHEMBL578727
• DTXSID30572341
• MFCD16619667
• AOLOQUDYRSUFBE-UHFFFAOYSA-N
• BS-15925
• FT-0748038
• A4488
• 2-Thiophenecarboxaldehyde, 5-ethynyl-
• AKOS015955097
• D82130
• O=CC1=CC=C(S1)C#C
• 2-Thiophenecarboxaldehyde, 5-ethynyl- (9CI)
• CS-0122347
• 2-Thiophenecarboxaldehyde,5-ethynyl-(9ci)
• DB-066293

• MDL： MFCD16619667
• Inchi： 1S/C7H4OS/c1-2-6-3-4-7(5-8)9-6/h1,3-5H
• InChI Key： AOLOQUDYRSUFBE-UHFFFAOYSA-N
• SMILES： S1C(C#C)=CC=C1C=O

Computed Properties

• Exact Mass: 135.99800
• Monoisotopic Mass: 135.99828592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• PSA: 45.31000
• LogP: 1.54190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes